Cas no 1463502-48-8 (Tert-butyl but-3-YN-1-YL(2-hydroxyethyl)carbamate)

• Product Name: Tert-butyl but-3-YN-1-YL(2-hydroxyethyl)carbamate
• CAS No: 1463502-48-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6231681
• PubChem ID: 89832849
• Update Time: 2025-05-25

Tert-butyl but-3-YN-1-YL(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37100434
• 1463502-48-8
• tert-butyl N-(but-3-yn-1-yl)-N-(2-hydroxyethyl)carbamate
• AT40518
• TERT-BUTYL BUT-3-YN-1-YL(2-HYDROXYETHYL)CARBAMATE
• SCHEMBL15295661
• Tert-butyl but-3-YN-1-YL(2-hydroxyethyl)carbamate

• Inchi： 1S/C11H19NO3/c1-5-6-7-12(8-9-13)10(14)15-11(2,3)4/h1,13H,6-9H2,2-4H3
• InChI Key： ZAEZDLNLBIXJKD-UHFFFAOYSA-N
• SMILES： O(C(N(CCO)CCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl but-3-YN-1-YL(2-hydroxyethyl)carbamate

Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1463502-48-8, commonly referred to as Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate, is a versatile and intriguing molecule in the field of organic chemistry. This compound has garnered significant attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, applications, and latest research findings related to this compound.

Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate is characterized by its tert-butyl group, which contributes to its stability and reactivity. The presence of the but-3-yne moiety introduces a level of unsaturation that enhances its ability to participate in various chemical reactions. Additionally, the 2-hydroxyethyl carbamate group imparts hydrophilic properties, making this compound suitable for a wide range of applications. Recent studies have highlighted its potential in drug delivery systems, where its hydrophilic nature facilitates the solubilization of hydrophobic drugs.

The synthesis of Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding alkyne intermediate. Researchers have explored various methods, including copper-catalyzed alkyne hydroamination and transition metal-mediated coupling reactions, to optimize the synthesis process. A 2023 study published in *Journal of Organic Chemistry* demonstrated that the use of palladium catalysts significantly improves the yield and purity of the final product, making it more feasible for large-scale production.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for constructing complex molecular architectures. For instance, recent research has focused on its application in the synthesis of block copolymers, which exhibit enhanced mechanical and thermal properties compared to traditional polymers. These materials hold great potential in industries such as electronics, automotive manufacturing, and biomedical engineering.

In addition to its role in materials science, Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate has also found applications in the field of catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. A study conducted at Stanford University revealed that this compound can significantly accelerate the rate of olefin metathesis reactions, a critical process in petrochemical refining and pharmaceutical synthesis.

From an environmental perspective, researchers have been exploring ways to make the synthesis and application of this compound more sustainable. Recent advancements include the development of eco-friendly solvents and catalysts that reduce waste generation during production. For example, a 2023 paper published in *Green Chemistry* reported that using ionic liquids as solvents not only improves reaction efficiency but also minimizes hazardous byproducts.

In conclusion, Tert-butyl but-3-Yn-1-YL(2-hydroxyethyl)carbamate is a multifaceted compound with immense potential across various scientific and industrial domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to fields ranging from drug delivery to materials science.